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Compound of Interest

Compound Name: Sirt3-IN-1

Cat. No.: B15568842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Sirt3-IN-1, a potent SIRT3 inhibitor, for both in vitro and in vivo experiments.

Product Information and Quantitative Data
Sirt3-IN-1 is a selective inhibitor of Sirtuin 3 (SIRT3), a key NAD+-dependent deacetylase

located in the mitochondria.[1][2][3] SIRT3 plays a crucial role in regulating mitochondrial

metabolism, energy homeostasis, and oxidative stress response.[3][4][5] Inhibition of SIRT3

using Sirt3-IN-1 allows for the investigation of its roles in various physiological and pathological

processes, including acute myeloid leukemia.[6]

The following table summarizes the key quantitative data for Sirt3-IN-1.
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Property Value Source

Molecular Formula C₂₄H₂₄N₄O₅S MedChemExpress

Molecular Weight 480.54 g/mol MedChemExpress

IC₅₀ 0.043 µM (43 nM) [6]

Appearance Solid powder N/A

Solubility (In Vitro) ≥ 50 mg/mL in DMSO [7]

Storage (Solid)
3 years at -20°C; 2 years at

4°C
Vendor Data

Storage (Stock Solution)
6 months at -80°C; 1 month at

-20°C
[7]

Signaling Pathway of SIRT3
SIRT3 is a central regulator of mitochondrial function. It deacetylates and activates numerous

enzymes involved in the TCA cycle, fatty acid oxidation, and oxidative stress management,

such as Superoxide Dismutase 2 (SOD2) and Isocitrate Dehydrogenase 2 (IDH2). By inhibiting

SIRT3, Sirt3-IN-1 prevents the deacetylation of these target proteins, leading to their

hyperacetylation and reduced activity. This can result in decreased ATP production, increased

reactive oxygen species (ROS), and altered metabolic pathways.
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Figure 1. Sirt3-IN-1 Inhibition Pathway.

Experimental Protocols
3.1. Preparation of a 10 mM DMSO Stock Solution (for In Vitro Use)

This protocol describes how to prepare a high-concentration stock solution of Sirt3-IN-1 in

Dimethyl Sulfoxide (DMSO), which is suitable for long-term storage and subsequent dilution for

cell-based assays.

Materials:

Sirt3-IN-1 powder (MW = 480.54 g/mol )

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes

Procedure:

Weighing: Carefully weigh out 1 mg of Sirt3-IN-1 powder and place it into a sterile

microcentrifuge tube.

Note: Perform this step in a chemical fume hood and use appropriate personal protective

equipment (PPE).

Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Volume (µL) = [Weight (mg) / Molecular Weight ( g/mol )] * 1000

Example Calculation: [1 mg / 480.54 g/mol ] * 1000 = 2.081 µL of DMSO per mg.

For 1 mg of Sirt3-IN-1, add 208.1 µL of DMSO.
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Dissolution: Add the calculated volume of DMSO to the tube containing the Sirt3-IN-1
powder.

Mixing: Vortex the solution gently for 1-2 minutes until the powder is completely dissolved. A

brief sonication in a water bath can aid dissolution if needed.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile cryovials.[7]

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[7] Keep

protected from light.

3.2. Preparation of Working Solutions for Cell-Based Assays

Prepare working solutions by diluting the 10 mM stock solution in the appropriate cell culture

medium immediately before use.

Procedure:

Thaw a single aliquot of the 10 mM Sirt3-IN-1 stock solution at room temperature.

Perform a serial dilution in sterile cell culture medium to achieve the desired final

concentration. For example, to prepare a 10 µM working solution from a 10 mM stock,

perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same

final DMSO concentration) in your experiments.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow from preparing the Sirt3-IN-1 stock

solution to its application in a typical cell-based experiment.
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Figure 2. Stock Solution and In Vitro Workflow.
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Protocol for In Vivo Formulation
For animal studies, Sirt3-IN-1 must be formulated in a vehicle that is safe for administration

(e.g., intraperitoneal, oral). The following is a common formulation method using co-solvents.

Important: This protocol is a general guideline. The optimal formulation may depend on the

animal model, administration route, and desired dose. It is recommended to perform a small-

scale solubility test first. The final working solution should be prepared fresh on the day of use.

[7]

Formulation Vehicle (Example):

10% DMSO

40% PEG300 (Polyethylene glycol 300)

5% Tween-80

45% Saline (0.9% NaCl)

Procedure:

Prepare a Concentrated DMSO Stock: Prepare a clear, concentrated stock solution of Sirt3-
IN-1 in DMSO (e.g., 20 mg/mL).

Add Co-solvents Sequentially: To prepare 1 mL of the final formulation, add the solvents in

the following order, ensuring the solution is clear after each step: a. Start with 100 µL of the

concentrated DMSO stock solution. b. Add 400 µL of PEG300. Mix until the solution is clear.

c. Add 50 µL of Tween-80. Mix until the solution is clear. d. Add 450 µL of saline to reach the

final volume of 1 mL. Mix thoroughly.

Administration: The final formulation should be a clear solution. Administer to the

experimental animal according to the approved study protocol.

Disclaimer: These protocols are intended for research purposes only. All handling, storage, and

use of Sirt3-IN-1 should be performed by trained professionals in a laboratory setting, in

accordance with all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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